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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B2568029 Get Quote

An In-depth Technical Guide to 11-
Oxomogroside IV
This technical guide provides a comprehensive overview of 11-Oxomogroside IV, a

cucurbitane triterpene glycoside of interest to researchers, scientists, and drug development

professionals. This document details its chemical properties, biological source, and relevant

technical data.

Core Compound Information
11-Oxomogroside IV is a natural compound isolated from the fruits of Siraitia grosvenorii,

commonly known as Luo Han Guo or monk fruit.[1][2] As a member of the mogroside family, it

is structurally related to other sweet-tasting glycosides found in this plant.

Physicochemical Data
A summary of the key chemical identifiers and properties of 11-Oxomogroside IV is presented

in the table below for easy reference.
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Parameter Value Source

CAS Number 2096516-32-2 [1][2]

Molecular Formula C54H90O24 [1]

Molecular Weight 1123.28 g/mol [1][3]

Compound Type Triterpenoid [1][2]

Physical Description Powder [2]

Natural Source
Fruits of Siraitia grosvenorii

Swingle
[1][2]

Experimental Protocols
Detailed experimental methodologies for the isolation and characterization of cucurbitane

glycosides, including compounds structurally similar to 11-Oxomogroside IV, from Siraitia

grosvenorii have been reported. A representative workflow for such a process is outlined below.

General Isolation and Purification Workflow
The following diagram illustrates a typical experimental workflow for the extraction and isolation

of mogrosides from their natural source. This process involves several stages of

chromatographic separation to yield pure compounds.
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Figure 1: General workflow for the isolation of mogrosides.
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Biological Activities and Signaling Pathways
While specific research on the signaling pathways of 11-Oxomogroside IV is limited, studies

on related mogrosides and their aglycone, mogrol, have elucidated various biological activities.

For instance, other mogrosides have been investigated for their antioxidant and potential anti-

carcinogenic effects.[4] The general structure of these compounds, featuring a triterpenoid

backbone with multiple glucose units, is key to their bioactivity.

Further research is required to delineate the specific mechanisms of action and signaling

pathways modulated by 11-Oxomogroside IV. Future studies could explore its effects on

cellular signaling cascades relevant to metabolic diseases and oncology, given the activities of

related compounds.

Conclusion
11-Oxomogroside IV is a distinct phytochemical with a defined chemical structure. The

provided data on its CAS number, molecular formula, and source serve as a foundational

reference for researchers. The generalized experimental workflow offers a starting point for its

extraction and purification. Elucidating the specific biological functions and signaling pathways

of 11-Oxomogroside IV remains a promising area for future investigation.
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[https://www.benchchem.com/product/b2568029#11-oxomogroside-iv-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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